Cas no 62381-27-5 (4-Hexen-3-one, 2,2,4-trimethyl-, (E)-)

• Product name: 4-Hexen-3-one, 2,2,4-trimethyl-, (E)-
• CAS No: 62381-27-5
• MF: C₉H₁₆O
• MW: 140.22274
• CID: 446994
• PubChem ID: 57697002

4-Hexen-3-one, 2,2,4-trimethyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 4-Hexen-3-one, 2,2,4-trimethyl-, (E)-
• 2,2,4-trimethylhex-4-en-3-one
• 62381-27-5
• DTXSID50727558

• Inchi： InChI=1S/C9H16O/c1-6-7(2)8(10)9(3,4)5/h6H,1-5H3
• InChI Key： HRXCSYTWXLFFOR-UHFFFAOYSA-N
• SMILES： CC=C(C)C(=O)C(C)(C)C

Computed Properties

• Exact Mass: 140.12018
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07